Cas no 2138254-57-4 (3-amino-N-ethyladamantane-1-carboxamide)

• Product Name: 3-amino-N-ethyladamantane-1-carboxamide
• CAS No: 2138254-57-4
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5806741
• PubChem ID: 165451564
• Update Time: 2025-06-08

3-amino-N-ethyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-739159
• 2138254-57-4
• 3-amino-N-ethyladamantane-1-carboxamide

• Inchi： 1S/C13H22N2O/c1-2-15-11(16)12-4-9-3-10(5-12)7-13(14,6-9)8-12/h9-10H,2-8,14H2,1H3,(H,15,16)
• InChI Key： NEXJTTDDFAOBHK-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)(C1)N)C2)NCC

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-amino-N-ethyladamantane-1-carboxamide

Introduction to 3-amino-N-ethyladamantane-1-carboxamide (CAS No. 2138254-57-4)

3-amino-N-ethyladamantane-1-carboxamide (CAS No. 2138254-57-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of adamantane derivatives, which are known for their unique structural properties and potential applications in medicinal chemistry. The adamantane core, characterized by its diamond-like lattice structure, provides exceptional stability and lipophilicity, making it a valuable scaffold for drug development.

The chemical structure of 3-amino-N-ethyladamantane-1-carboxamide consists of an adamantane ring substituted with an amino group at the 3-position and an N-ethylcarboxamide moiety at the 1-position. This configuration imparts specific physicochemical properties that make it a promising candidate for various biological and chemical applications. The presence of both polar and nonpolar functional groups enhances its solubility in both aqueous and organic solvents, facilitating its use in diverse experimental settings.

In recent years, 3-amino-N-ethyladamantane-1-carboxamide has been studied for its potential role in the development of novel therapeutic agents. Its rigid adamantane core offers a stable platform for further derivatization, allowing researchers to modify its properties to suit specific pharmacological targets. One of the most intriguing aspects of this compound is its ability to interact with biological macromolecules, particularly proteins, due to its hydrophobic nature and specific spatial arrangement of functional groups.

Research has demonstrated that 3-amino-N-ethyladamantane-1-carboxamide can serve as a lead compound in the design of small-molecule inhibitors targeting various diseases. Its structural features make it an ideal candidate for binding to hydrophobic pockets within proteins, thereby modulating their activity. For instance, studies have shown promising results in using this compound as a scaffold for developing treatments against neurological disorders, where protein-protein interactions play a crucial role.

The synthesis of 3-amino-N-ethyladamantane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an adamantane precursor, followed by selective substitution at the desired positions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for 3-amino-N-ethyladamantane-1-carboxamide. Molecular modeling studies have helped predict the most favorable reaction pathways and identify potential intermediates, reducing the time and resources required for experimental synthesis. These computational approaches are particularly valuable in drug discovery pipelines, where rapid screening of numerous compounds is essential.

Beyond its pharmaceutical applications, 3-amino-N-ethyladamantane-1-carboxamide has shown potential in material science and nanotechnology. Its unique structural properties make it suitable for designing novel materials with enhanced stability and functionality. For example, researchers have explored its use in creating porous materials with tailored pore sizes and shapes, which could be utilized in gas storage and separation technologies.

The biocompatibility and low toxicity profile of 3-amino-N-ethyladamantane-1-carboxamide further contribute to its attractiveness as a research tool and potential therapeutic agent. Preclinical studies have demonstrated that this compound can be safely administered at moderate doses without significant adverse effects. This makes it a viable candidate for further development into clinical trials targeting various medical conditions.

In conclusion, 3-amino-N-ethyladamantane-1-carboxamide (CAS No. 2138254-57-4) is a versatile compound with significant potential in pharmaceutical research and chemical innovation. Its unique structural features, combined with its favorable physicochemical properties, make it an invaluable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and therapeutic solutions is likely to grow.